Cas no 2176152-24-0 (5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-indole)

• Product Name: 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-indole
• CAS No: 2176152-24-0
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 6385984
• PubChem ID: 121184525
• Update Time: 2025-07-30

5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-indole
• CHEMBL4899068
• AKOS032738559
• 2176152-24-0
• F6540-9723
• (1H-indol-5-yl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone
• 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole
• 5,7-dihydropyrrolo[3,4-b]pyridin-6-yl(1H-indol-5-yl)methanone

• Inchi： 1S/C16H13N3O/c20-16(12-3-4-14-11(8-12)5-7-18-14)19-9-13-2-1-6-17-15(13)10-19/h1-8,18H,9-10H2
• InChI Key： DMQYFLWNAAJKCU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)N1CC2C(=CC=CN=2)C1

Computed Properties

• Exact Mass: 263.105862047g/mol
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49Ų

Additional information on 5-{5H,6H,7H-pyrrolo3,4-bpyridine-6-carbonyl}-1H-indole

Introduction to 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole (CAS No. 2176152-24-0)

5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole (CAS No. 2176152-24-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of indole derivatives that are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole is characterized by the presence of a pyrrolo[3,4-b]pyridine moiety linked to an indole ring through a carbonyl group. This structural arrangement confers the compound with specific pharmacological properties that are of great interest to researchers. Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole has also been investigated for its anti-cancer potential. Studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A recent study published in the Journal of Biological Chemistry reported that 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole effectively inhibits the growth of various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action involves the modulation of cell cycle regulatory proteins and the induction of DNA damage response pathways.

The pharmacokinetic properties of 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole have also been extensively studied to assess its suitability for clinical development. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a viable candidate for further preclinical and clinical evaluation.

To further validate its therapeutic potential, several ongoing clinical trials are currently investigating the safety and efficacy of 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole. These trials aim to evaluate the compound's effects in human subjects with various conditions such as neurodegenerative diseases and cancer. The results from these trials will provide crucial insights into the clinical utility of this compound and pave the way for its potential approval as a therapeutic agent.

In conclusion, 5-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carbonyl}-1H-indole (CAS No. 2176152-24-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various medical conditions.